Cas no 464920-71-6 (1-{5-methyl-2-(propan-2-yl)cyclohexyloxy}-3-(piperidin-1-yl)propan-2-ol hydrochloride)

• Product Name: 1-{5-methyl-2-(propan-2-yl)cyclohexyloxy}-3-(piperidin-1-yl)propan-2-ol hydrochloride
• CAS No: 464920-71-6
• MF: C₁₈H₃₆ClNO₂
• MW: 333.936944961548
• CID: 6464253
• PubChem ID: 2769747
• Update Time: 2025-08-04

1-{5-methyl-2-(propan-2-yl)cyclohexyloxy}-3-(piperidin-1-yl)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{5-methyl-2-(propan-2-yl)cyclohexyloxy}-3-(piperidin-1-yl)propan-2-ol hydrochloride
• 464920-71-6
• 1-(5-methyl-2-propan-2-ylcyclohexyl)oxy-3-piperidin-1-ylpropan-2-ol;hydrochloride
• F0050-0048
• 1-{[5-methyl-2-(propan-2-yl)cyclohexyl]oxy}-3-(piperidin-1-yl)propan-2-ol hydrochloride
• 1-((2-isopropyl-5-methylcyclohexyl)oxy)-3-(piperidin-1-yl)propan-2-ol hydrochloride
• AKOS026677619

• Inchi： 1S/C18H35NO2.ClH/c1-14(2)17-8-7-15(3)11-18(17)21-13-16(20)12-19-9-5-4-6-10-19;/h14-18,20H,4-13H2,1-3H3;1H
• InChI Key： ZIAAMJFHUXLTDT-UHFFFAOYSA-N
• SMILES： Cl.O(CC(CN1CCCCC1)O)C1CC(C)CCC1C(C)C

Computed Properties

• Exact Mass: 333.2434571g/mol
• Monoisotopic Mass: 333.2434571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7Ų

Additional information on 1-{5-methyl-2-(propan-2-yl)cyclohexyloxy}-3-(piperidin-1-yl)propan-2-ol hydrochloride

1-{5-Methyl-2-(Propan-2-Yl)cyclohexyloxy}-3-(Piperidin-1-Yl)Propan-2-Ol Hydrochloride: A Comprehensive Overview

The compound with CAS No. 464920-71-6, known as 1-{5-methyl-2-(propan-2-yl)cyclohexyloxy}-3-(piperidin-1-yl)propan-2-ol hydrochloride, is a complex organic molecule with significant potential in the field of pharmaceuticals and chemical synthesis. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of this compound is characterized by a cyclohexane ring substituted with a methyl group at position 5 and an isopropyl group at position 2. The cyclohexane ring is further connected to a hydroxyl group, which is linked to a propanol chain containing a piperidine moiety at position 3. The hydrochloride salt form suggests its potential use in drug delivery systems, where the salt form can enhance solubility and bioavailability. This structural complexity provides a platform for diverse chemical interactions, making it a versatile molecule for further exploration.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring its applicability in large-scale production. The synthesis process involves the strategic use of protecting groups and catalysts to control the stereochemistry and regioselectivity of intermediate steps. These developments underscore the importance of this compound as a valuable building block in organic synthesis.

From a pharmacological perspective, 1-{5-methyl-2-(propan-2-yl)cyclohexyloxy}-3-(piperidin-1-yl)propan-2-ol hydrochloride has shown promising activity in preclinical studies. Its ability to modulate key cellular pathways has been demonstrated in vitro, suggesting potential applications in the treatment of chronic diseases such as inflammation, neurodegenerative disorders, and cancer. For instance, studies have revealed its anti-inflammatory properties through inhibition of cyclooxygenase enzymes, which are central to inflammatory responses.

Moreover, the piperidine moiety within the molecule contributes to its lipophilicity, enhancing its ability to cross biological membranes. This characteristic is particularly advantageous for drug delivery systems targeting the central nervous system. Recent research has also explored its potential as a precursor for more complex molecules, leveraging its structural versatility to design novel therapeutics with improved efficacy and reduced side effects.

In terms of applications, this compound serves as a valuable intermediate in the synthesis of advanced pharmaceutical agents. Its role in drug discovery pipelines highlights its significance in modern medicinal chemistry. Researchers are actively investigating its pharmacokinetic profile to optimize dosing regimens and minimize adverse effects. Additionally, computational modeling techniques have been employed to predict its binding affinities to various drug targets, providing insights into its therapeutic potential.

Looking ahead, the development of this compound into clinical trials will depend on further preclinical evaluations and regulatory approvals. Collaborative efforts between academia and industry are expected to accelerate its progression through the drug development pipeline. The integration of artificial intelligence and machine learning into drug discovery processes may also enhance our understanding of this compound's mechanisms of action and optimize its therapeutic utility.

In conclusion, 1-{5-methyl-2-(propan-2-yl)cyclohexyloxy}-3-(piperidin-1-yli)propanol hydrochloride represents a significant advancement in organic chemistry with broad implications for pharmaceutical research. Its unique structure, coupled with recent scientific breakthroughs, positions it as a promising candidate for developing innovative therapeutic agents. As research continues to unfold, this compound will undoubtedly play a pivotal role in shaping future medical treatments.